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Compound of Interest

Compound Name: Tetravinylsilane

Cat. No.: B072032 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetravinylsilane (TVS), with the chemical formula Si(CH=CH₂)₄, is a versatile organosilicon

compound utilized as a crosslinking agent, a monomer for polymerization, and a precursor in

the synthesis of silicon-containing materials.[1] A thorough understanding of its solubility

characteristics in various organic solvents is paramount for its effective application in synthesis,

purification, and formulation development. This technical guide provides a comprehensive

overview of the solubility of tetravinylsilane, outlines a general experimental protocol for its

solubility determination, and includes a schematic for its synthesis and purification.

Physicochemical Properties of Tetravinylsilane
A foundational understanding of the physical and chemical properties of tetravinylsilane is

essential for interpreting its solubility behavior.
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Property Value

Molecular Formula C₈H₁₂Si

Molecular Weight 136.27 g/mol

Appearance Colorless to light yellow liquid

Density 0.8 g/mL at 25 °C[1]

Boiling Point 130-131 °C[1]

Refractive Index n20/D 1.461[1]

Water Solubility 7.26 mg/L at 20 °C

Solubility Profile of Tetravinylsilane
Quantitative solubility data for tetravinylsilane in a wide range of organic solvents is not

readily available in published literature. However, based on its molecular structure—a central

silicon atom bonded to four nonpolar vinyl groups—and the general principle of "like dissolves

like," a qualitative solubility profile can be inferred.[2][3][4][5] Tetravinylsilane is a nonpolar

compound and is therefore expected to be soluble in nonpolar organic solvents and less

soluble in polar solvents.
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Solvent Polarity Expected Solubility

n-Hexane Nonpolar High / Miscible

Toluene Nonpolar High / Miscible

Diethyl Ether Slightly Polar High / Miscible

Tetrahydrofuran (THF) Polar Aprotic High / Miscible

Dichloromethane Polar Aprotic Soluble

Chloroform Polar Aprotic Soluble

Ethyl Acetate Polar Aprotic Soluble

Acetone Polar Aprotic Moderately Soluble

Ethanol Polar Protic Sparingly Soluble

Methanol Polar Protic Sparingly Soluble

Dimethyl Sulfoxide (DMSO) Polar Aprotic Sparingly Soluble / Insoluble

Water Polar Protic Insoluble (7.26 mg/L at 20°C)

Experimental Protocol for Solubility Determination
The following is a general methodology for the quantitative determination of the solubility of a

liquid analyte, such as tetravinylsilane, in a given organic solvent. This method is based on

the principle of preparing a saturated solution and determining the concentration of the solute.

Materials and Equipment:

Tetravinylsilane (high purity)

Selected organic solvents (analytical grade)

Analytical balance

Thermostatically controlled shaker or water bath

Volumetric flasks and pipettes
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Gas chromatograph with a flame ionization detector (GC-FID) or a suitable quantitative

analytical instrument

Centrifuge (optional)

Syringe filters (chemically compatible)

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of tetravinylsilane to a known volume of the selected organic

solvent in a sealed vial or flask. The presence of a separate, undissolved phase of

tetravinylsilane is necessary to ensure saturation.

Equilibrate the mixture at a constant temperature (e.g., 25 °C) using a thermostatically

controlled shaker or water bath for a sufficient period (e.g., 24-48 hours) to ensure

equilibrium is reached.

Sample Preparation for Analysis:

After equilibration, allow the mixture to stand undisturbed for a period to allow the

undissolved tetravinylsilane to settle.

Carefully withdraw a known volume of the supernatant (the saturated solution) using a

pipette. To avoid transferring any undissolved droplets, it is advisable to use a syringe

fitted with a chemically resistant filter (e.g., PTFE).

Dilute the collected aliquot with a known volume of the same solvent to bring the

concentration of tetravinylsilane within the linear range of the analytical instrument.

Quantitative Analysis:

Prepare a series of standard solutions of tetravinylsilane in the chosen solvent with

known concentrations.

Analyze the standard solutions and the diluted sample solution using a calibrated GC-FID

or another suitable analytical method.
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Construct a calibration curve by plotting the instrument response (e.g., peak area) against

the concentration of the standard solutions.

Determine the concentration of tetravinylsilane in the diluted sample from the calibration

curve.

Calculation of Solubility:

Calculate the concentration of tetravinylsilane in the original saturated solution, taking

into account the dilution factor.

Express the solubility in appropriate units, such as grams per 100 mL ( g/100 mL) or moles

per liter (mol/L).

Synthesis and Purification Workflow
The most common laboratory-scale synthesis of tetravinylsilane involves the Grignard

reaction between silicon tetrachloride and a vinyl Grignard reagent, such as vinylmagnesium

bromide or vinylmagnesium chloride, typically in an ether solvent like tetrahydrofuran (THF).[6]

[7] The crude product is then purified by distillation.
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General Workflow for Tetravinylsilane Synthesis and Purification
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Reaction in Anhydrous THF
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(e.g., with aqueous NH4Cl)
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(e.g., with MgSO4)

Aqueous Layer Discarded

Solvent Removal
(Rotary Evaporation)

Crude Tetravinylsilane

Fractional Distillation
(under reduced pressure)

Purification

Pure Tetravinylsilane
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Caption: General workflow for the synthesis and purification of tetravinylsilane.

Logical Relationship for Solubility Prediction
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The solubility of a compound is governed by the principle of "like dissolves like," which relates

to the polarity of the solute and the solvent.[2][3][4][5] The following diagram illustrates the

logical relationship for predicting the solubility of tetravinylsilane.

Solubility Prediction for Tetravinylsilane

Tetravinylsilane
(Nonpolar Solute)
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is
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Caption: Logical relationship for predicting the solubility of tetravinylsilane.

Conclusion
While specific quantitative data on the solubility of tetravinylsilane in common organic

solvents is limited, its nonpolar nature strongly suggests high solubility in nonpolar solvents and

poor solubility in polar solvents. The provided experimental protocol offers a robust framework

for researchers to determine precise solubility values as needed for their specific applications.

The synthesis and purification workflow highlights a standard and effective method for

obtaining high-purity tetravinylsilane for research and development purposes. This guide

serves as a valuable resource for professionals working with this versatile organosilicon

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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